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Compound of Interest

Compound Name: Prenylamine Lactate

Cat. No.: B1679081 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for handling Prenylamine
Lactate in a laboratory setting. Given that Prenylamine Lactate was withdrawn from the

market due to significant cardiotoxicity, it should be handled as a potent and hazardous

compound.[1][2][3] Although a specific Safety Data Sheet (SDS) for Prenylamine Lactate is

not readily available, the following recommendations are based on its known pharmacological

properties and general best practices for handling hazardous chemicals.

Hazard Summary
Prenylamine Lactate is a calcium channel blocker and adrenergic agent formerly used to treat

angina pectoris.[4][5][6] Its primary hazards are associated with its potent cardiovascular

effects.

Cardiotoxicity: The primary reason for its market withdrawal was its tendency to cause long

QT syndrome, which can lead to life-threatening cardiac arrhythmias such as torsades de

pointes and ventricular fibrillation.[1][3]

Pharmacological Effects: As a calcium channel blocker, it can also cause hypotension (low

blood pressure) and bradycardia (slow heart rate).[4][5]

Metabolism: In humans, prenylamine is metabolized to amphetamine, a stimulant.[1]
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Other Potential Effects: While specific data is limited, compounds of this nature may cause

skin and eye irritation.[7]

Due to these significant risks, stringent adherence to safety protocols is mandatory to prevent

accidental exposure.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the last line of defense against exposure. The following table

summarizes the recommended PPE for various laboratory activities involving Prenylamine
Lactate.
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Activity
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Handling small

quantities (mg

scale) in a fume

hood

Safety glasses

with side shields

Double nitrile

gloves

Fully-buttoned

lab coat

Not generally

required

Weighing and

preparing

solutions

Chemical splash

goggles

Double nitrile

gloves

Fully-buttoned

lab coat

NIOSH-approved

respirator (N95

or higher) if not

in a fume hood

or if dust is

generated

Handling larger

quantities or risk

of splashing

Face shield over

chemical splash

goggles

Double nitrile

gloves

Chemical-

resistant

disposable gown

over lab coat

NIOSH-approved

respirator (N95

or higher)

Cleaning up a

small spill

Chemical splash

goggles

Heavy-duty nitrile

or butyl rubber

gloves

Chemical-

resistant

disposable gown

over lab coat

NIOSH-approved

respirator (N95

or higher)

Responding to a

large spill or

emergency

Full-face

respirator with

appropriate

cartridges

Heavy-duty nitrile

or butyl rubber

gloves

Full-body

chemical-

resistant suit

Self-contained

breathing

apparatus

(SCBA) may be

necessary

Standard Operating Procedures
Handling and Storage

Designated Area: All work with Prenylamine Lactate should be conducted in a designated

and clearly marked area to minimize the risk of cross-contamination.
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Ventilation: Handle solid forms of Prenylamine Lactate in a certified chemical fume hood to

prevent the inhalation of fine powders.

Avoid Dust and Aerosols: Take care to avoid the generation of dust when handling the solid

compound.

Storage: Store Prenylamine Lactate in a tightly sealed, clearly labeled container in a cool,

dry, and well-ventilated area. Keep it segregated from incompatible materials.

Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were

worn.

Disposal Plan
Waste Classification: All waste contaminated with Prenylamine Lactate, including empty

containers, disposable PPE, and cleaning materials, should be treated as hazardous

chemical waste.

Containment: Collect waste in designated, sealed, and clearly labeled containers.

Disposal Route: Dispose of all hazardous waste through your institution's environmental

health and safety office, following all local, state, and federal regulations. Do not dispose of

Prenylamine Lactate down the drain or in the regular trash.[8]

Emergency Procedures
Spills

Small Spills (a few milligrams):

Evacuate non-essential personnel from the immediate area.

Wearing the appropriate PPE (see table above), gently cover the spill with an absorbent

material suitable for chemical spills.

Carefully scoop the material into a designated hazardous waste container.

Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap and water.
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Place all cleaning materials in the hazardous waste container.

Large Spills:

Evacuate the laboratory immediately and secure the area.

Alert your institution's emergency response team and environmental health and safety

office.

Do not attempt to clean up a large spill without specialized training and equipment.

Personal Exposure
Skin Contact:

Immediately remove all contaminated clothing.

Wash the affected area with copious amounts of soap and water for at least 15 minutes.

Seek immediate medical attention. Inform medical personnel of the identity of the

compound and its cardiotoxic effects.

Eye Contact:

Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding

the eyelids open.

Seek immediate medical attention.

Inhalation:

Move the individual to fresh air immediately.

If breathing is difficult or has stopped, provide artificial respiration, but only if you are

trained to do so.

Seek immediate medical attention.

Ingestion:
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Do NOT induce vomiting.

If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Experimental Workflow Visualizations
The following diagram outlines the procedural workflow for responding to a Prenylamine
Lactate spill in the laboratory.
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Caption: Workflow for Prenylamine Lactate Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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